Cas no 2640962-58-7 (5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine)

• Product Name: 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine
• CAS No: 2640962-58-7
• MF: C₁₂H₁₁F₃N₄O
• MW: 284.237152338028
• CID: 5361109
• PubChem ID: 155798534
• Update Time: 2025-10-31

5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine
• F5490-1232
• 2640962-58-7
• AKOS040696270

• Inchi： 1S/C12H11F3N4O/c1-20-10-4-8(2-3-16-10)9-5-17-11(18-6-9)19-7-12(13,14)15/h2-6H,7H2,1H3,(H,17,18,19)
• InChI Key： QUKJJZKLVOXWGH-UHFFFAOYSA-N
• SMILES： FC(CNC1N=CC(=CN=1)C1C=CN=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 284.08849547g/mol
• Monoisotopic Mass: 284.08849547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.9Ų

Additional information on 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine

Comprehensive Overview of 5-(2-Methoxypyridin-4-yl)-N-(2,2,2-Trifluoroethyl)Pyrimidin-2-Amine (CAS No. 2640962-58-7)

The compound 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS No. 2640962-58-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrimidine core and trifluoroethyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for therapeutic interventions in diseases like cancer and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 2-methoxypyridine and pyrimidin-2-amine fragments in this compound are known to enhance binding affinity to specific biological targets, making it a subject of intense study. This aligns with the growing trend of structure-activity relationship (SAR) optimization in drug discovery, where subtle modifications can significantly alter efficacy and selectivity.

From a synthetic chemistry perspective, the introduction of the trifluoroethyl group is noteworthy. Fluorinated compounds often exhibit improved metabolic stability and membrane permeability, which are critical for oral bioavailability. This has led to increased searches for fluorinated drug candidates and heterocyclic compounds in academic and industrial databases. The CAS No. 2640962-58-7 is frequently queried in conjunction with terms like "kinase inhibitor synthesis" and "fluorinated pyrimidine derivatives," reflecting its relevance in contemporary research.

Another area of interest is the compound's potential role in agrochemical innovation. The pyridine and pyrimidine scaffolds are common in herbicides and fungicides, prompting investigations into its utility for crop protection. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's structural versatility positions it as a candidate for further development.

Analytical characterization of 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine typically involves techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure accurate identification and quality control, which are essential for regulatory compliance and reproducibility in research. The compound's CAS registry number (2640962-58-7) serves as a unique identifier, facilitating seamless data retrieval in chemical databases.

In summary, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine represents a compelling example of modern medicinal chemistry and material science innovation. Its multifaceted applications—from drug discovery to agrochemicals—highlight its versatility. As the scientific community continues to explore heterocyclic frameworks and fluorine-based modifications, this compound is poised to remain a focal point in cutting-edge research.